![molecular formula C8H7ClN4S B095659 5-(4-Chlorophenylthiomethyl)Tetrazole CAS No. 18527-31-6](/img/structure/B95659.png)
5-(4-Chlorophenylthiomethyl)Tetrazole
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Overview
Description
5-(4-Chlorophenylthiomethyl)tetrazole (5-CTM) is an organosulfur compound with a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an inhibitor of enzymes. 5-CTM has also been used as a ligand in coordination and organometallic chemistry and as a dye in molecular biology.
Scientific Research Applications
Docking Studies and Crystal Structure Analysis
Tetrazole derivatives, including 5-(4-chlorophenyl)-1-{4-(methylsulfonyl)phenyl}-1H-tetrazole, have been characterized through X-ray crystallography. These compounds exhibit planar tetrazole rings and are studied for their potential as COX-2 inhibitors, highlighting their structural and medicinal chemistry relevance (Al-Hourani et al., 2015).
Role in Medicinal Chemistry and Organic Synthesis
Tetrazoles serve as critical intermediates in organic synthesis and drug design, where 5-substituted tetrazoles act as bioisosteres of carboxylic acids. Their unique properties, such as higher lipophilicity and metabolic resistance, make them valuable in pharmacokinetics and pharmacodynamics (Roh et al., 2012).
Influence of Molecular Structure on Reactivity
The reactivity of 5-(4-chlorophenyl)-1H-tetrazole in electron attachment processes has been studied, demonstrating how molecular structure affects electron-induced ring-opening reactivity. This research provides insights into the fundamental chemistry of tetrazoles (Luxford et al., 2021).
Synthetic Applications
Research has been conducted on the synthesis of 5-substituted 1H-tetrazoles, showcasing advancements in developing more efficient and eco-friendly methods. These compounds are essential in medicinal chemistry for their role as a bioisosteric replacement for carboxylic acids in various clinical drugs (Mittal & Awasthi, 2019).
Corrosion Inhibition
5-(4-chlorophenyl)-1H-tetrazole has been evaluated as an effective corrosion inhibitor for mild steel in industrial applications, such as oil and natural gas industries. Studies show its potential in significantly enhancing corrosion resistance, which is crucial for extending the lifespan of metal infrastructures (Kamble & Dubey, 2021).
Safety and Hazards
Future Directions
Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications . Most of the considered compounds are at present actively studied, are in various stages of clinical trials, or have recently been approved for use as pharmaceuticals . The synthesis of new drugs is a traditional area that fosters the development of the chemistry of tetrazoles .
properties
IUPAC Name |
5-[(4-chlorophenyl)sulfanylmethyl]-2H-tetrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN4S/c9-6-1-3-7(4-2-6)14-5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHUZWYSHNLSTHB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SCC2=NNN=N2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60370958 |
Source
|
Record name | 5-{[(4-Chlorophenyl)sulfanyl]methyl}-2H-tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18527-31-6 |
Source
|
Record name | 5-{[(4-Chlorophenyl)sulfanyl]methyl}-2H-tetrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60370958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-{[(4-chlorophenyl)sulfanyl]methyl}-1H-1,2,3,4-tetrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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